Cas no 2093293-78-6 ((1R,4R)-4-(2-(4-(2,3-Dichlorophenyl)piperazin-1-yl)ethyl)cyclohexanamine Hydrochloride)

• Product Name: (1R,4R)-4-(2-(4-(2,3-Dichlorophenyl)piperazin-1-yl)ethyl)cyclohexanamine Hydrochloride
• CAS No: 2093293-78-6
• MF: C₁₈H₂₈Cl₃N₃
• MW: 392.794021606445
• CID: 5710690
• PubChem ID: 138110040
• Update Time: 2025-10-31

(1R,4R)-4-(2-(4-(2,3-Dichlorophenyl)piperazin-1-yl)ethyl)cyclohexanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R,4R)-4-(2-(4-(2,3-DICHLOROPHENYL)PIPERAZIN-1-YL)ETHYL)CYCLOHEXAN-1-AMINE HCL
• (1R,4R)-4-(2-(4-(2,3-DICHLOROPHENYL)PIPERAZIN-1-YL)ETHYL)CYCLOHEXAN-1-AMINEHCL
• 2093293-78-6
• (1R,4R)-4-(2-(4-(2,3-Dichlorophenyl)piperazin-1-yl)ethyl)cyclohexanamine Hydrochloride

• Inchi： 1S/C18H27Cl2N3.ClH/c19-16-2-1-3-17(18(16)20)23-12-10-22(11-13-23)9-8-14-4-6-15(21)7-5-14;/h1-3,14-15H,4-13,21H2;1H
• InChI Key： JXHSMPDSVLJZLY-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1N1CCN(CC1)CCC1CCC(CC1)N)Cl.Cl

Computed Properties

• Exact Mass: 391.134881g/mol
• Monoisotopic Mass: 391.134881g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 352
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.5Ų

Experimental Properties

• Melting Point: NA

(1R,4R)-4-(2-(4-(2,3-Dichlorophenyl)piperazin-1-yl)ethyl)cyclohexanamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on (1R,4R)-4-(2-(4-(2,3-Dichlorophenyl)piperazin-1-yl)ethyl)cyclohexanamine Hydrochloride

Introduction to (1R,4R)-4-(2-(4-(2,3-Dichlorophenyl)piperazin-1-yl)ethyl)cyclohexanamine Hydrochloride (CAS No. 2093293-78-6)

The compound (1R,4R)-4-(2-(4-(2,3-Dichlorophenyl)piperazin-1-yl)ethyl)cyclohexanamine hydrochloride, identified by the CAS number 2093293-78-6, is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to the class of piperazine derivatives, which are widely studied for their applications in drug discovery and development. The molecule's structure incorporates a cyclohexanamine backbone, which is a six-membered cyclic amine, and a piperazine ring substituted with a 2,3-dichlorophenyl group. The stereochemistry of the compound is defined by its 1R,4R configuration, which plays a critical role in its pharmacokinetic properties and biological activity.

Recent advancements in medicinal chemistry have highlighted the importance of stereochemistry in drug design. The 1R,4R configuration of this compound ensures optimal interactions with biological targets, such as enzymes or receptors, thereby enhancing its therapeutic potential. Researchers have demonstrated that stereochemically pure compounds like this one exhibit superior efficacy and reduced side effects compared to their racemic counterparts. This has led to increased interest in the synthesis and characterization of enantiomerically pure compounds like (1R,4R)-4-(2-(4-(2,3-Dichlorophenyl)piperazin-1-yl)ethyl)cyclohexanamine hydrochloride.

The piperazine ring in this molecule is a key structural feature that contributes to its pharmacological activity. Piperazines are known for their ability to form hydrogen bonds and interact with various biological targets. The substitution pattern on the piperazine ring, particularly the presence of the 2,3-dichlorophenyl group, influences the compound's solubility, stability, and bioavailability. Recent studies have shown that halogenated aromatic substituents can enhance the lipophilicity of piperazine derivatives, making them more suitable for crossing biological membranes and reaching their target sites effectively.

The cyclohexanamine backbone serves as a versatile platform for further chemical modifications. Its rigid structure provides a stable framework for attaching other functional groups, enabling the design of more complex molecules with enhanced biological activity. For instance, researchers have explored the use of cyclohexanamine derivatives as scaffolds for developing inhibitors of kinases and other enzymes involved in disease pathways. The hydrochloride salt form of this compound ensures its stability and solubility in aqueous solutions, making it easier to handle during synthesis and formulation processes.

From an analytical standpoint, the compound's physical and chemical properties have been extensively characterized using modern spectroscopic techniques such as NMR and mass spectrometry. These studies have provided insights into its molecular conformation, stereochemistry, and intermolecular interactions. For example, high-resolution NMR spectroscopy has revealed detailed information about the spatial arrangement of atoms in the molecule, confirming its 1R,4R configuration. Such data are crucial for validating synthetic methods and ensuring the quality of pharmaceutical intermediates.

In terms of applications, this compound has shown promise in preclinical studies targeting various therapeutic areas. Its ability to modulate key cellular pathways makes it a potential candidate for treating conditions such as cancer, inflammation, and neurodegenerative diseases. For instance, recent research has focused on its role as an inhibitor of specific protein kinases involved in cancer cell proliferation. Early results indicate that this compound exhibits potent inhibitory activity while displaying minimal toxicity to normal cells.

The synthesis of (1R,4R)-4-(2-(4-(2,3-Dichlorophenyl)piperazin-1-yl)ethyl)cyclohexanamine hydrochloride involves a multi-step process that combines principles from organic synthesis and stereochemical control. Key steps include the preparation of enantiomerically pure cyclohexanamines through asymmetric synthesis techniques and subsequent coupling reactions to introduce the piperazine moiety. The use of chiral catalysts and resolving agents ensures high enantiomeric excess during critical steps of the synthesis.

From an environmental standpoint, researchers have also investigated the biodegradability and ecotoxicity of this compound to ensure its safe handling and disposal during pharmaceutical manufacturing processes. Studies conducted under simulated environmental conditions suggest that this compound undergoes gradual degradation under aerobic conditions without posing significant risks to aquatic ecosystems.

In conclusion,(1R,4R)-4-(2-(4-(2,3-Dichlorophenyl)piperazin-1-yl)ethyl)cyclohexanamine hydrochloride (CAS No. 2093293-78-6) represents a cutting-edge advancement in medicinal chemistry with broad implications for drug development. Its unique structure combines stereochemical precision with functional versatility